Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H16N2O4/c1-20-12(17)11(15)14-6-13(7-14,8-14)9-4-2-3-5-10(9)16(18)19/h2-5,11H,6-8,15H2,1H3
• InChI Key: PVWOFBWAROIUSA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=CC=CC=C3[N+](=O)[O-])N
• Molecular Formula: C14H16N2O4
• Molecular Weight: 276.29 g/mol

Description

Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate, also known as NBOMe, is a psychoactive substance that belongs to the phenethylamine family. This compound is known for its potent hallucinogenic effects and has gained popularity among recreational drug users in recent years. However, its chemical structure and properties have also attracted the attention of scientific researchers. In

Mechanism of Action

The mechanism of action of Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is not fully understood, but it is believed to act as a partial agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of LSD and other psychedelics. It also has affinity for other serotonin receptors such as 5-HT2C and 5-HT1A, as well as adrenergic and dopaminergic receptors. The activation of these receptors leads to changes in the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine, which can affect mood, perception, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other hallucinogenic drugs. It can cause changes in perception, mood, and thought processes, as well as alterations in sensory and motor function. It can also induce hallucinations, synesthesia, and altered states of consciousness. However, this compound has been associated with a higher risk of adverse effects such as seizures, cardiovascular complications, and even death, compared to other psychedelics.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate in lab experiments is its high potency and selectivity for specific serotonin receptors. This allows researchers to study the function of these receptors in detail and explore their potential as therapeutic targets. However, the use of this compound in research is limited by its potential toxicity and safety concerns. It requires careful handling and storage, and its use in animal or human studies must be approved by regulatory agencies.

Future Directions

There are several future directions for research on Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate. One area of interest is the development of new compounds based on its chemical structure, with improved safety and efficacy profiles. Another direction is the investigation of its potential therapeutic applications in mental health disorders, such as depression and PTSD. Additionally, further studies are needed to understand its mechanism of action and the long-term effects of its use on the brain and other organs.

Synthesis Methods

The synthesis of Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate involves the reaction of 2-nitrophenyl cyclopentadienone with methylamine and acetic anhydride. This process results in the formation of a yellow crystalline powder that is highly soluble in ethanol and water. The purity of the compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS).

Scientific Research Applications

Methyl 2-amino-2-[3-(2-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetate has been studied extensively for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has been shown to have a strong affinity for serotonin receptors in the brain, which are involved in regulating mood, cognition, and behavior. Additionally, this compound has been used as a research tool in neuroscience to study the function of these receptors and their role in the development of mental illness.